1-(4-Chlorophenyl)-3-hydroxycyclobutanecarboxylic acid
Overview
Description
Scientific Research Applications
Photochemical Reactivity
A study on the photochemical reactivity of chloro-substituted trans-stilbene-4-carboxylic-acids and their derivatives, including compounds similar to 1-(4-Chlorophenyl)-3-hydroxycyclobutanecarboxylic acid, shows that these compounds undergo dimerization upon excitation at the longest wavelength absorption band. This process involves a stereospecific cycloaddition to the substituted cyclobutane system, highlighting their potential in photochemical applications (Brune et al., 1994).
Synthesis of Hydroxy Derivatives
Research on the synthesis of 2-amino-3-hydroxycyclobutane-1-carboxylic acid and 2-amino-4-hydroxycyclobutanecarboxylic acid reveals efficient processes involving [2 + 2]-photocycloaddition reactions. This study indicates the potential of such compounds, closely related to this compound, in synthesizing unique cyclobutane derivatives with significant applications in pharmaceutical and medicinal chemistry (Chang et al., 2018).
Antibacterial Properties
Research on novel heterocyclic compounds containing fragments like this compound demonstrates promising antibacterial properties. These compounds are synthesized and characterized for their potential application in combating bacterial infections, highlighting the significance of such chlorophenyl compounds in the development of new antibacterial agents (Mehta, 2016).
Potential in Boron Neutron Capture Therapy
A series of compounds including 4-dihydroxyborylphenyl analogues of 1-aminocyclobutanecarboxylic acid (similar to this compound) have been synthesized for potential use in boron neutron capture therapy (BNCT). These compounds demonstrate the versatility of cyclobutanecarboxylic acids in developing therapeutic agents for cancer treatment (Srivastava et al., 1999).
Synthesis of Novel Antimicrobial Compounds
Research into the synthesis and antimicrobial activity of various heterocyclic compounds, starting from materials like 4-chlorophenol, underscores the potential of chlorophenyl-derived compounds in pharmaceutical applications. The synthesized compounds, related to this compound, show effectiveness against both gram-positive and gram-negative bacteria, emphasizing their role in developing new antimicrobial drugs (Wanjari, 2020).
Properties
IUPAC Name |
1-(4-chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO3/c12-8-3-1-7(2-4-8)11(10(14)15)5-9(13)6-11/h1-4,9,13H,5-6H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQVUQOBVSQOFKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(C2=CC=C(C=C2)Cl)C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679927 | |
Record name | 1-(4-Chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1145681-01-1 | |
Record name | 1-(4-Chlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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